molecular formula C16H12F6N4O4 B6350379 N1,N2-Bis[4-(trifluoromethoxy)phenyl]-1,2-hydrazine dicarboxamide CAS No. 681253-49-6

N1,N2-Bis[4-(trifluoromethoxy)phenyl]-1,2-hydrazine dicarboxamide

Cat. No. B6350379
CAS RN: 681253-49-6
M. Wt: 438.28 g/mol
InChI Key: NBMACJYXSHLDJM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N1,N2-Bis[4-(trifluoromethoxy)phenyl]-1,2-hydrazine dicarboxamide (hereafter referred to as “BTPHD”) is a novel organic compound which has been studied for its potential applications in scientific research. BTPHD has been found to be a useful reagent for the synthesis of various compounds, and its unique properties make it particularly suitable for certain biochemical and physiological applications.

Scientific Research Applications

BTPHD has been found to be a useful reagent for the synthesis of various compounds, such as heterocyclic compounds, pharmaceuticals, and complex organic molecules. In addition, BTPHD has been found to be a useful tool for the study of biochemical and physiological processes. For example, BTPHD has been used to study the interaction of certain proteins with cell membranes, as well as the effects of certain hormones on cellular processes.

Mechanism of Action

The mechanism of action of BTPHD is not yet fully understood. However, it is believed that the compound binds to certain proteins in the cell membrane, which in turn triggers certain biochemical and physiological processes. In addition, BTPHD has been found to interact with certain hormones, which may lead to the activation of certain cellular processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of BTPHD are still being studied. However, it has been found to be a useful tool for the study of certain cellular processes, such as the interaction of certain proteins with cell membranes, as well as the effects of certain hormones on cellular processes. In addition, BTPHD has been found to have an inhibitory effect on certain enzymes, which may lead to the inhibition of certain biochemical processes.

Advantages and Limitations for Lab Experiments

The use of BTPHD in laboratory experiments offers several advantages. For example, the compound is relatively easy to synthesize, and its unique properties make it particularly suitable for certain biochemical and physiological applications. In addition, BTPHD is relatively stable, which makes it well-suited for long-term storage. However, there are also some limitations to using BTPHD in laboratory experiments. For example, the compound is relatively expensive, which may limit its use in certain research projects. In addition, the exact mechanism of action of BTPHD is still not fully understood, which may limit its usefulness in certain applications.

Future Directions

BTPHD has shown great potential in scientific research, and there are many possible future directions for its use. For example, further research could be conducted to better understand the exact mechanism of action of BTPHD, as well as its biochemical and physiological effects. In addition, further research could be conducted to explore the potential applications of BTPHD in drug development and other areas of scientific research. Finally, further research could be conducted to explore the potential for the use of BTPHD in other areas, such as agriculture, food science, and environmental science.

Synthesis Methods

BTPHD is synthesized by a process known as “alkylation”. This process involves the reaction of an alkyl halide with a nucleophile, such as an amine. In the specific case of BTPHD, the reaction involves the reaction of 4-trifluoromethoxybenzyl halide with N1,N2-di-4-trifluoromethoxybenzyl-1,2-hydrazine dicarboxamide. The reaction proceeds in a two-step process, with the first step involving the formation of an intermediate compound, and the second step involving the formation of the desired product, BTPHD.

properties

IUPAC Name

1-[4-(trifluoromethoxy)phenyl]-3-[[4-(trifluoromethoxy)phenyl]carbamoylamino]urea
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H12F6N4O4/c17-15(18,19)29-11-5-1-9(2-6-11)23-13(27)25-26-14(28)24-10-3-7-12(8-4-10)30-16(20,21)22/h1-8H,(H2,23,25,27)(H2,24,26,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NBMACJYXSHLDJM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1NC(=O)NNC(=O)NC2=CC=C(C=C2)OC(F)(F)F)OC(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H12F6N4O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

438.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.